Cas no 90407-16-2 (7-Chloro-1-benzothiophene-2-carboxylic acid)

7-Chloro-1-benzothiophene-2-carboxylic acid structure
90407-16-2 structure
Product Name:7-Chloro-1-benzothiophene-2-carboxylic acid
CAS No:90407-16-2
MF:C9H5ClO2S
MW:212.652800321579
MDL:MFCD07377072
CID:802904
PubChem ID:10198242
Update Time:2024-10-26

7-Chloro-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 7-Chloro-1-benzothiophene-2-carboxylic acid
    • 7-chlorobenzo[b]thiophene-2-carboxylic acid
    • 7-Chloro-benzo[b]thiophene-2-carboxylicacid
    • Benzo[b]thiophene-2-carboxylicacid, 7-chloro-
    • 2-Carboxy-7-chlorobenzo[b]thiophene
    • 7-Chlorobenzothiophene-2-carboxylic acid
    • Benzo[b]thiophene-2-carboxylic acid, 7-chloro-
    • AAXOHLXWCUMMQS-UHFFFAOYSA-N
    • BBL030767
    • STL247552
    • SBB094715
    • SB14695
    • AB0003980
    • 7-chloro-2-benzo[b]thiophenecarboxylic acid
    • W9314
    • ST
    • 7-Chlorobenzo[b]thiophene-2-carboxylic acid (ACI)
    • EN300-186719
    • ALBB-028249
    • MFCD07377072
    • SY026154
    • Z1269194521
    • SCHEMBL2598181
    • DTXSID80436661
    • GA-0946
    • DB-015742
    • AKOS005072649
    • CS-M1618
    • AN-584/43484537
    • 90407-16-2
    • J-519214
    • MDL： MFCD07377072
    • Inchi： 1S/C9H5ClO2S/c10-6-3-1-2-5-4-7(9(11)12)13-8(5)6/h1-4H,(H,11,12)
    • InChI Key： AAXOHLXWCUMMQS-UHFFFAOYSA-N
    • SMILES： O=C(C1=CC2C(=C(C=CC=2)Cl)S1)O

Computed Properties

  • Exact Mass: 211.97000
  • Monoisotopic Mass: 211.969878
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.5
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.546
  • Melting Point: 289-291
  • Boiling Point: 408.6°C at 760 mmHg
  • Flash Point: 200.9°C
  • Refractive Index: 1.72
  • PSA: 65.54000
  • LogP: 3.25290

7-Chloro-1-benzothiophene-2-carboxylic acid Security Information

7-Chloro-1-benzothiophene-2-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Chloro-1-benzothiophene-2-carboxylic acid Pricemore >>

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7-Chloro-1-benzothiophene-2-carboxylic acid Production Method

Production Method 1

550998-56-6 550998-56-6
90407-16-2 90407-16-2
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Water ;  overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3, rt
Reference
Design, synthesis, and biological evaluation of benzo[b]thiophene 1,1-dioxide derivatives as potent STAT3 inhibitors
Li, Wen-Zhen; et al, Chemical Biology & Drug Design, 2021, 98(5), 835-849

Production Method 2

85070-48-0 85070-48-0
2365-48-2 2365-48-2
90407-16-2 90407-16-2
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  8 h, 60 °C
2.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Water ;  overnight, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3, rt
Reference
Design, synthesis, and biological evaluation of benzo[b]thiophene 1,1-dioxide derivatives as potent STAT3 inhibitors
Li, Wen-Zhen; et al, Chemical Biology & Drug Design, 2021, 98(5), 835-849

7-Chloro-1-benzothiophene-2-carboxylic acid Raw materials

7-Chloro-1-benzothiophene-2-carboxylic acid Preparation Products

7-Chloro-1-benzothiophene-2-carboxylic acid Related Literature

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